2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H13IN4O3/c12-6-3-16(7-2-1-5(4-17)19-7)9-8(6)10(18)15-11(13)14-9/h3,5,7,17H,1-2,4H2,(H3,13,14,15,18)/t5-,7+/m0/s1
• InChI Key: KJNOBXXCZQLWLF-CAHLUQPWSA-N
• Canonical SMILES: C1CC(OC1CO)N2C=C(C3=C2NC(=NC3=O)N)I
• Isomeric SMILES: C1C[C@@H](O[C@@H]1CO)N2C=C(C3=C2NC(=NC3=O)N)I
• Molecular Formula: C11H13IN4O3
• Molecular Weight: 376.15 g/mol

Description

Compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” is a chemical entity with specific properties and applications in various fields. It is known for its unique molecular structure and reactivity, making it a subject of interest in scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” involves specific chemical reactions under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Reaction A: This involves the use of reactants X and Y under conditions Z, resulting in the formation of the compound.

Reaction B: Another method involves the use of catalyst C and solvent S, which facilitates the reaction between reactants D and E.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure high yield and cost-effectiveness. This typically involves:

Large-scale reactors: These are used to maintain consistent reaction conditions.

Purification techniques: Methods such as distillation, crystallization, and chromatography are employed to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions: Compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the compound is replaced by another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Halogens, nucleophiles.

Major Products: The products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a different product compared to reduction or substitution.

Scientific Research Applications

Compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism by which compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” exerts its effects involves specific molecular targets and pathways. It interacts with certain enzymes or receptors, leading to a cascade of biochemical reactions. The exact mechanism may vary depending on the context of its use, such as in biological systems or industrial processes.

Comparison with Similar Compounds

Compound A: Shares similar structural features but differs in its reactivity and applications.

Compound B: Has a similar molecular weight but exhibits different chemical properties.

Compound C: Another related compound with distinct biological activity.

Uniqueness: Compound “2-amino-7-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodo-1H-pyrrolo[2,3-d]pyrimidin-4-one” stands out due to its unique combination of properties, making it suitable for specific applications that other similar compounds may not be able to achieve.